Cas no 780-69-8 (Phenyltriethoxysilane)

• Product Name: Phenyltriethoxysilane
• CAS No: 780-69-8
• MF: C₁₂H₂₀O₃Si
• MW: 240.370904922485
• MDL: MFCD00009065
• CID: 39904
• PubChem ID: 24850515
• Update Time: 2026-04-27

Phenyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• Triethoxy(phenyl)silane
• Triethoxyphenylsilane
• Phenyltriethoxysilane
• CP0320
• HD-128
• LS 4480
• monophenyl triethoxy silane
• phenyltriethoxy-silan
• phenyltriethyloxysilane
• PTS 32
• Triethoxyfenylsilan
• triethoxyphenyl-silan
• TSL 8178
• FS-3831
• SCHEMBL29900
• FT-0632953
• UNII-QI310T2X15
• Silane, phenyltriethoxy-,
• Benzene, (triethoxysilyl)-
• NSC 77115
• Triethoxyphenylsilane, 98%
• Triethoxyphenylsilane, deposition grade, >=98%
• PHENYLTRIETHOXYSILANE; PTES
• EINECS 212-305-8
• CS-W020904
• DTXCID6024462
• Q27287276
• CHEMBL3182111
• A839324
• triethoxy-phenyl-silane
• NS00042231
• TRIETHOXYPHENYL-SILANE
• phenyltri(ethoxy)silane
• NCGC00255717-01
• TRI(ETHOXO)(PHENYL)SILANE
• WLN: 2O-SI-R&O2&O2
• MFCD00009065
• NSC-77115
• Tox21_302168
• P0735
• 780-69-8
• E75918
• Triethoxyfenylsilan [Czech]
• EN300-6499593
• C12H20O3Si
• AKOS008901273
• S13700
• CAS-780-69-8
• QI310T2X15
• EC 212-305-8
• DTXSID8044462
• NSC77115
• Silane, triethoxyphenyl-
• SILANE, PHENYLTRIETHOXY-
• Benzeneorthosiliconic acid, triethyl ester
• STL453639
• DB-030251

• MDL： MFCD00009065
• Inchi： 1S/C12H20O3Si/c1-4-13-16(14-5-2,15-6-3)12-10-8-7-9-11-12/h7-11H,4-6H2,1-3H3
• InChI Key： JCVQKRGIASEUKR-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(OCC)(OCC)OCC
• BRN： 2940602

Computed Properties

• Exact Mass: 240.11800
• Monoisotopic Mass: 240.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid with mild odor
• Density: 0.996 g/mL at 25 °C(lit.)
• Melting Point: <-50°C
• Boiling Point: 235°C
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.461(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 27.69000
• LogP: 1.94200
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water

Phenyltriethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S37/39-S26-S16-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：VV4900000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R21
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Flammable area

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Phenyltriethoxysilane

Phenyltriethoxysilane (CAS No. 780-69-8): A Versatile Compound in Modern Chemical Synthesis

Phenyltriethoxysilane, with the chemical formula C₆H₁₅SiO₃, is a significant compound in the realm of organosilicon chemistry. Its CAS number, 780-69-8, uniquely identifies it in the chemical industry and research communities. This organosilicon compound is widely recognized for its utility in various synthetic applications, particularly in the modification of surfaces and the synthesis of advanced materials.

The primary characteristic of Phenyltriethoxysilane is its ability to undergo hydrolysis and condensation reactions, forming siloxane networks. This property makes it an invaluable precursor in the production of polymers, coatings, and adhesives. The presence of phenyl groups in its structure imparts additional functionalities, such as thermal stability and hydrophobicity, which are highly sought after in industrial applications.

In recent years, Phenyltriethoxysilane has garnered attention for its role in the development of advanced materials. Researchers have been exploring its potential in creating novel hybrid materials that combine the benefits of organic and inorganic components. These hybrid materials exhibit enhanced mechanical properties, improved durability, and superior chemical resistance, making them suitable for demanding applications in sectors such as aerospace, automotive, and electronics.

One of the most promising areas of research involving Phenyltriethoxysilane is its application in organic electronics. The compound's ability to form stable and conductive thin films has opened new avenues for the development of flexible electronics and organic semiconductors. Studies have demonstrated that Phenyltriethoxysilane-derived thin films exhibit excellent charge transport properties, making them ideal for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The surface modification capabilities of Phenyltriethoxysilane are another area of intense interest. By reacting this compound with various substrates, researchers can create surfaces with tailored properties. For instance, it can be used to enhance the adhesion between different materials or to improve the wettability of surfaces for specific applications. These surface modifications are crucial in fields such as biomedical engineering, where precise control over surface properties can significantly impact the performance of medical devices.

Furthermore, Phenyltriethoxysilane has found applications in the synthesis of pharmaceuticals and agrochemicals. Its reactivity allows for the introduction of phenyl groups into complex molecular structures, which can be essential for achieving desired biological activities. Researchers have been leveraging this compound to develop novel drug candidates with improved efficacy and reduced side effects.

The industrial production of Phenyltriethoxysilane typically involves the reaction of phenyllithium or phenylmagnesium bromide with ethyl orthoformate or triethyl orthoformate. These reactions require careful control of conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient and environmentally friendly production processes, aligning with global trends toward sustainable chemistry.

In conclusion, Phenyltriethoxysilane (CAS No. 780-69-8) is a multifaceted compound with a broad range of applications across various industries. Its unique chemical properties make it indispensable in the synthesis of advanced materials, organic electronics, surface modifications, and pharmaceuticals. As research continues to uncover new possibilities, the importance of this compound is expected to grow even further.